Cas no 898796-47-9 (4,5-dihydro-1H-benzogindazole-3-carboxylic Acid)

• Product Name: 4,5-dihydro-1H-benzogindazole-3-carboxylic Acid
• CAS No: 898796-47-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD08733223
• CID: 3160457
• PubChem ID: 7061942
• Update Time: 2025-06-09

4,5-dihydro-1H-benzogindazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2H,4H,5H-benzo[g]indazole-3-carboxylic acid
• AQ-239/43399410
• F3250-0692
• BS-3112
• 898796-47-9
• Z431973740
• AKOS002666703
• AKOS000266292
• SCHEMBL3206132
• ALBB-006067
• 4,5-Dihydro-1H-benzo[g]indazole-3-carboxylic acid, AldrichCPR
• 856257-31-3
• 4,5-dihydro-2H-benzo[g]indazole-3-carboxylicacid
• 1H,4H,5H-benzo[g]indazole-3-carboxylic acid
• MFCD08733223
• GJB25731
• 4,5-dihydro-1H-benzo[g]indazole-3-carboxylic acid
• MFCD03030185
• 4,5-dihydro-2H-benzo[g]indazole-3-carboxylic acid
• STK501291
• BS-4211
• H23999
• 4,5-dihydro-1H-benzogindazole-3-carboxylic Acid

• MDL： MFCD08733223
• Inchi： 1S/C12H10N2O2/c15-12(16)11-9-6-5-7-3-1-2-4-8(7)10(9)13-14-11/h1-4H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： VWDJLWDAXLFYCO-UHFFFAOYSA-N
• SMILES： OC(C1=C2C(C3C=CC=CC=3CC2)=NN1)=O

Computed Properties

• Exact Mass: 214.074227566Da
• Monoisotopic Mass: 214.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 514.5±38.0 °C at 760 mmHg
• Flash Point: 264.9±26.8 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4,5-dihydro-1H-benzogindazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5-dihydro-1H-benzogindazole-3-carboxylic Acid

4,5-Dihydro-1H-Benzogindazole-3-Carboxylic Acid (CAS No. 898796-47-9)

4,5-Dihydro-1H-benzogindazole-3-carboxylic acid, also known by its CAS number 898796-47-9, is a biologically active compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzogindazoles, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The structure of 4,5-dihydro-1H-benzogindazole is characterized by a fused bicyclic system comprising a benzene ring and a dihydrogindazole moiety, with a carboxylic acid group attached at the 3-position. This unique structure contributes to its ability to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of benzogindazoles as modulators of cellular signaling pathways. For instance, research published in the journal Nature Communications demonstrated that certain derivatives of this class can inhibit key enzymes involved in inflammation and oxidative stress. Specifically, 4,5-dihydro-1H-benzogindazole-3-carboxylic acid has been shown to exhibit potent anti-inflammatory effects by suppressing the activity of cyclooxygenase (COX) enzymes. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its anti-inflammatory properties, this compound has also been investigated for its anticancer potential. A study conducted at the University of California revealed that benzogindazoles can induce apoptosis in cancer cells by targeting the mitochondrial pathway. The carboxylic acid group in 4,5-dihydro-1H-benzogindazole-3-carboxylic acid plays a crucial role in this activity by enhancing the compound's ability to penetrate cellular membranes and interact with intracellular targets. This finding has opened new avenues for the development of targeted therapies against various types of cancers.

The synthesis of 4,5-dihydro-1H-benzogindazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the dihydrogindazole core. Researchers have developed several efficient methods to synthesize this compound, including microwave-assisted synthesis and catalytic hydrogenation. These methods not only improve the yield but also reduce the reaction time, making them suitable for large-scale production. The use of green chemistry principles in these synthetic routes further enhances their sustainability and environmental friendliness.

Beyond its pharmacological applications, benzogindazoles have also found use in materials science due to their unique electronic properties. For example, derivatives of this class have been employed as building blocks for organic semiconductors and light-emitting materials. The versatility of 4,5-dihydro-1H-benzogindazole-3-carboxylic acid lies in its ability to form various functional groups through simple chemical modifications. This property makes it an ideal starting material for designing advanced materials with tailored properties.

In conclusion, 4,5-dihydro-1H-benzogindazole-3-carboxylic acid, with its CAS number 898796-47-9, represents a versatile compound with wide-ranging applications in medicine and materials science. Its unique structure and biological activities make it a valuable tool for researchers working on drug discovery and material development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing both fields.